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Compound of Interest

Compound Name: Metofoline

Cat. No.: B1203475 Get Quote

Absence of specific disposal guidelines for the opioid analgesic Metofoline necessitates a

cautious approach rooted in general best practices for pharmaceutical waste management.

Researchers, scientists, and drug development professionals must prioritize safety and

environmental responsibility by adhering to established protocols for opioid disposal, while

acknowledging the lack of chemical-specific data for Metofoline.

Metofoline, an isoquinoline derivative and opioid analgesic, was withdrawn from the market in

1965.[1] Due to its discontinued status, a specific Safety Data Sheet (SDS) with detailed

disposal instructions (Section 13) is not readily available. Consequently, the following

procedures are based on general guidelines for the disposal of unused or expired

pharmaceuticals, particularly opioids.

Recommended Disposal Procedures for Metofoline
In the absence of specific directives for Metofoline, the primary recommendation is to utilize

pharmaceutical take-back programs. These programs represent the most secure and

environmentally sound method for disposing of controlled substances.

Step-by-Step Disposal Guidance:

Prioritize Take-Back Programs: The U.S. Drug Enforcement Administration (DEA) and

various local authorities sponsor national prescription drug take-back days and provide

authorized collection sites.[2][3] These are the preferred methods for the disposal of opioids
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like Metofoline.[2] Many pharmacies and law enforcement agencies also offer year-round

drop-off locations.[2][4]

Mail-Back Programs: Another viable option is the use of mail-back envelopes, which provide

a secure method for sending unused medications to a licensed disposal facility.[2][5]

Disposal in Household Trash (if take-back options are unavailable): If a take-back or mail-

back program is not accessible, Metofoline can be disposed of in the household trash with

specific precautions to prevent accidental ingestion or diversion.[3][5]

Do not crush tablets or capsules.[5]

Mix the medication with an unpalatable substance such as dirt, cat litter, or used coffee

grounds.[3][5]

Place the mixture in a sealed container, such as a plastic bag or an empty can, to prevent

leakage.[3]

Before discarding the original container, remove or obscure all personal information from

the label to protect patient privacy.[3]

Flushing (Not Recommended without Specific Guidance): Some opioids are on the FDA's

"flush list" due to their high potential for harm if accidentally ingested.[4][6] However, without

a specific directive for Metofoline, flushing is not advised due to the potential for

environmental contamination.[7] Pharmaceuticals in waterways can have adverse effects on

aquatic life.[7]

Quantitative Data on Pharmaceutical Disposal
While specific quantitative data for Metofoline disposal is unavailable, the following table

summarizes general information relevant to pharmaceutical waste.
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Parameter Guideline/Data Source

P-listed Wastes
Acutely hazardous and subject

to stringent regulation.
EPA[8]

U-listed Wastes
Toxic and subject to regulation,

but less stringent than P-listed.
EPA[8]

Toxicity Characteristic

Wastes are considered

hazardous if they exceed

certain concentration levels of

specific contaminants.

EPA[8]

Note: The specific hazardous waste classification for Metofoline is undetermined without an

SDS.

Experimental Protocols
Detailed experimental protocols for the disposal of Metofoline have not been established due

to its withdrawal from the market. The procedures outlined above are based on regulatory

guidelines for pharmaceutical waste.

Logical Workflow for Metofoline Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Metofoline.
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Metofoline Disposal Decision Workflow

Disclaimer: The information provided is based on general best practices for opioid disposal and

is not a substitute for guidance from a certified environmental management professional or a

specific Safety Data Sheet. Always consult and comply with all applicable federal, state, and

local regulations regarding pharmaceutical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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